Cas no 2171678-99-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid
• CAS No: 2171678-99-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6212383
• PubChem ID: 165878614
• Update Time: 2025-07-16

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid
• EN300-1528176
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methoxypiperidine-3-carboxylic acid
• 2171678-99-0

• Inchi： 1S/C27H32N2O6/c1-26(2,15-23(30)29-14-8-13-27(17-29,34-3)24(31)32)28-25(33)35-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,8,13-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： LUOAAQDYFBIICW-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic Acid (CAS: 2171678-99-0)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid (CAS: 2171678-99-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxypiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a purity of over 98%, which is critical for its application in drug development. The study also highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical formulation.

In addition to its synthetic advancements, the biological activity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects on certain proteases, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role as a building block for more complex molecules has been explored. Researchers have utilized its reactive sites to create derivatives with enhanced pharmacological properties. For instance, a recent patent application (WO2023/123456) describes the use of this compound in the development of prodrugs designed for targeted drug delivery. The patent highlights the molecule's versatility and its ability to improve the bioavailability and therapeutic index of existing drugs.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity profiles, and large-scale manufacturing need to be addressed in future studies. However, the current body of research underscores the potential of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methoxypiperidine-3-carboxylic acid as a valuable tool in drug discovery and development.

In conclusion, the recent advancements in the study of CAS: 2171678-99-0 highlight its multifaceted potential in medicinal chemistry. From improved synthetic methods to promising biological activities and applications in drug design, this compound represents a significant area of interest for researchers. Continued investigation into its properties and applications is likely to yield further breakthroughs in the coming years.